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Compound of Interest

Compound Name: JNK-IN-12

Cat. No.: B15611776 Get Quote

JNK-IN-12 Technical Support Center
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for the storage, handling, and use of JNK-IN-12, a mitochondrial-

targeted JNK inhibitor. This guide is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is JNK-IN-12 and what is its mechanism of action?

A1: JNK-IN-12 is a potent, mitochondrial-targeted inhibitor of c-Jun N-terminal kinase (JNK)

with an IC50 of 66.3 nM.[1] It is composed of a mitochondrial-specific cell-penetrating peptide

conjugated to SP600125, a known JNK inhibitor. This design allows JNK-IN-12 to specifically

inhibit mitochondrial JNK phosphorylation without affecting nuclear JNK signaling.[1]

Q2: How should I store JNK-IN-12 powder?

A2: While specific stability data for JNK-IN-12 is not readily available, general best practices for

similar kinase inhibitors, such as JNK Inhibitor IX, recommend storing the solid powder at

-20°C for up to 3 years.[2] Upon receipt, it is advisable to refer to the Certificate of Analysis for

any product-specific storage recommendations.[1]

Q3: How do I prepare and store a stock solution of JNK-IN-12?
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A3: JNK-IN-12 is typically dissolved in dimethyl sulfoxide (DMSO). For general guidance, high-

concentration stock solutions (e.g., 10 mM) are prepared. To minimize degradation from

repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,

single-use volumes. These aliquots should be stored at -80°C. Stock solutions of similar

inhibitors in DMSO are generally stable for up to one year when stored at -80°C.[2][3]

Q4: What are the known off-target effects of JNK-IN-12?

A4: JNK-IN-12 is a derivative of SP600125. SP600125 is known to have off-target effects and

can inhibit other kinases.[3] While JNK-IN-8 and JNK-IN-12 are considered to have favorable

kinase selectivity profiles, it is crucial to include appropriate controls in your experiments to

account for potential off-target effects.[4]

Quantitative Data Summary
Parameter Value Notes

IC50 (JNK) 66.3 nM[1]

This value represents the

concentration of JNK-IN-12

required to inhibit 50% of JNK

activity in vitro.

Molecular Weight 1091.35 g/mol [1]

Chemical Formula C56H82N16O7[1]

JNK Signaling Pathway
The following diagram illustrates the canonical JNK signaling pathway. JNK-IN-12 specifically

targets the phosphorylation of JNK within the mitochondria.
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JNK signaling cascade and the inhibitory action of JNK-IN-12.

Experimental Protocols
Protocol 1: Preparation of JNK-IN-12 Stock Solution (10
mM)
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Materials:

JNK-IN-12 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Procedure:

Allow the JNK-IN-12 vial to equilibrate to room temperature before opening to prevent

moisture condensation.

Calculate the required amount of JNK-IN-12 powder to prepare a 10 mM stock solution. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 1.09135 mg of JNK-
IN-12 (Molecular Weight = 1091.35 g/mol ).

Carefully weigh the JNK-IN-12 powder and transfer it to a sterile tube.

Add the calculated volume of anhydrous DMSO to the powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., 37°C) may be applied if necessary.

Aliquot the stock solution into single-use, amber microcentrifuge tubes.

Store the aliquots at -80°C.

Protocol 2: Western Blot for Phosphorylated JNK
This protocol provides a general framework for assessing the effect of JNK-IN-12 on JNK

phosphorylation in a cellular context.

Workflow Diagram:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15611776?utm_src=pdf-body
https://www.benchchem.com/product/b15611776?utm_src=pdf-body
https://www.benchchem.com/product/b15611776?utm_src=pdf-body
https://www.benchchem.com/product/b15611776?utm_src=pdf-body
https://www.benchchem.com/product/b15611776?utm_src=pdf-body
https://www.benchchem.com/product/b15611776?utm_src=pdf-body
https://www.benchchem.com/product/b15611776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Cell Culture & Treatment
(with JNK-IN-12 and/or stimulus)

2. Cell Lysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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